Cas no 136379-66-3 ((1R,4S,4aS,7R,8aS)-4-{[tert-butyl(dimethyl)silyl]oxy}-1,4a-dimethyldecahydronaphthalene-1,7-diol)

• Product Name: (1R,4S,4aS,7R,8aS)-4-{[tert-butyl(dimethyl)silyl]oxy}-1,4a-dimethyldecahydronaphthalene-1,7-diol
• CAS No: 136379-66-3
• MF: C₁₈H₃₆O₃Si
• MW: 328.562147140503
• CID: 1240449
• PubChem ID: 178311
• Update Time: 2025-04-20

(1R,4S,4aS,7R,8aS)-4-{[tert-butyl(dimethyl)silyl]oxy}-1,4a-dimethyldecahydronaphthalene-1,7-diol Chemical and Physical Properties

Names and Identifiers

• (1R,4S,4aS,7R,8aS)-4-{[tert-butyl(dimethyl)silyl]oxy}-1,4a-dimethyldecahydronaphthalene-1,7-diol
• (1R,4S,4aS,7R,8aS)-4-[tert-butyl(dimethyl)silyl]oxy-1,4a-dimethyl-2,3,4,5,6,7,8,8a-octahydronaphthalene-1,7-diol
• 136379-66-3
• DTXSID10159775
• (1R,4S,4aS,7R,8aS)-4-(tert-Butyl-?dimethylsilyl)oxy-1,4a-dimethyl-?2,3,4,5,6,7,8,8a-octahydronaphthalene-1,7-diol

• Inchi： 1S/C18H36O3Si/c1-16(2,3)22(6,7)21-15-9-11-18(5,20)14-12-13(19)8-10-17(14,15)4/h13-15,19-20H,8-12H2,1-7H3/t13-,14+,15+,17+,18-/m1/s1
• InChI Key： IFOFSNZZMMDDRH-CFVWQIKISA-N
• SMILES： [Si](C)(C)(C(C)(C)C)O[C@H]1CC[C@](C)([C@H]2C[C@@H](CC[C@@]21C)O)O

Computed Properties

• Exact Mass: 328.24348
• Monoisotopic Mass: 328.243
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7Ų

Experimental Properties

• Density: 1
• Boiling Point: 383.3°C at 760 mmHg
• Flash Point: 185.6°C
• Refractive Index: 1.491
• PSA: 49.69
• LogP: 4.08890